Cas no 1805522-05-7 (2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid)
2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid
-
- Inchi: 1S/C9H8F3NO3/c1-16-5-2-4(3-6(14)15)9(12)13-7(5)8(10)11/h2,8H,3H2,1H3,(H,14,15)
- InChI Key: ZKQNWRQNINKNLW-UHFFFAOYSA-N
- SMILES: FC1=C(CC(=O)O)C=C(C(C(F)F)=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 252
- XLogP3: 1.4
- Topological Polar Surface Area: 59.4
2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029034426-250mg |
2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid |
1805522-05-7 | 95% | 250mg |
$999.60 | 2022-04-01 | |
| Alichem | A029034426-500mg |
2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid |
1805522-05-7 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029034426-1g |
2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid |
1805522-05-7 | 95% | 1g |
$3,097.65 | 2022-04-01 |
2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid
Professional Introduction to 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic Acid (CAS No. 1805522-05-7)
2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid, with the CAS number 1805522-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and utility in the development of drugs targeting various therapeutic areas. The presence of both difluoromethyl and fluoro substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug design.
The methoxy group at the 3-position and the carboxylic acid moiety at the 5-position further enhance the compound's reactivity and functionality. These structural features allow for a wide range of chemical modifications, making it a versatile building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.
In the context of modern drug discovery, 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural framework has been utilized in the development of compounds that interact with enzymes involved in cancer metabolism and inflammation. The difluoromethyl group, in particular, is known to enhance the binding affinity of drug molecules to their biological targets, making it an attractive feature for medicinal chemists.
Recent studies have highlighted the potential of this compound in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid into lead compounds, researchers have been able to develop more potent and selective kinase inhibitors. The fluoro and methoxy substituents contribute to the compound's ability to modulate kinase activity by influencing both steric hindrance and electronic properties.
The carboxylic acid functionality at the 5-position of this compound also provides opportunities for further derivatization. For example, it can be esterified or amidated to produce derivatives with enhanced solubility or bioavailability. These modifications are critical in optimizing drug candidates for clinical use. Additionally, the pyridine core itself is a common motif in many bioactive molecules, further underscoring the importance of this compound as a synthetic intermediate.
In addition to its applications in oncology, 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid has shown promise in other therapeutic areas. Researchers have investigated its potential as a precursor in the synthesis of compounds targeting neurological disorders. The unique electronic properties induced by the fluorine atoms can influence how these molecules interact with biological targets, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid typically involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve high yields and purity. The use of fluorinated reagents and protecting groups is essential to ensure regioselectivity and minimize side reactions.
The growing interest in fluorinated compounds has also led to advancements in analytical methods for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely used to confirm the structure and purity of 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid. These methods provide critical data for understanding its reactivity and interactions with biological targets.
In conclusion, 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid (CAS No. 1805522-05-7) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to remain at the forefront of drug discovery efforts.
1805522-05-7 (2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)